Cas no 10354-58-2 (N-butylpyridine-4-carboxamide)

• Product Name: N-butylpyridine-4-carboxamide
• CAS No: 10354-58-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1141448
• PubChem ID: 5030535
• Update Time: 2025-04-20

N-butylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-butylpyridine-4-carboxamide
• N-n-Butyl-isonicotinamid
• SureCN3634350
• 4-Pyridinecarboxamide, N-butyl-
• N-(n-butyl)isonicotinamide
• STK039285
• N-butyl-4-pyridinecarboxamide
• N-butylisonicotinamide
• N-Butyl-isonicotinsaeureamid
• AC1NMR4X
• Isonicotinsaeure-butylamid
• AKOS003512512
• isonicotinic acid butylamide
• CTK0G6956
• N-n-Butyl-isonicotinamid; SureCN3634350; 4-Pyridinecarboxamide, N-butyl-; N-(n-butyl)isonicotinamide; STK039285; N-butyl-4-pyridinecarboxamide; N-butylisonicotinamide; N-Butyl-isonicotinsaeureamid; AC1NMR4X; Isonicotinsaeure-butylamid; AKOS003512512; isonicotinic acid butylamide; CTK0G6956;
• DTXSID60407652
• SCHEMBL3634350
• 10354-58-2

• Inchi： 1S/C10H14N2O/c1-2-3-6-12-10(13)9-4-7-11-8-5-9/h4-5,7-8H,2-3,6H2,1H3,(H,12,13)
• InChI Key： IDNGPRYAMMACEI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NCCCC

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99